Methyl 6-chloro-5-nitronicotinate

• IUPAC Name: methyl 6-chloro-5-nitropyridine-3-carboxylate
• InChI: InChI=1S/C7H5ClN2O4/c1-14-7(11)4-2-5(10(12)13)6(8)9-3-4/h2-3H,1H3
• InChI Key: BRPREIDVQXJOJH-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(N=C1)Cl)[N+](=O)[O-]
• Molecular Formula: C7H5ClN2O4
• DSSTOX Substance ID: DTXSID40323982
• Molecular Weight: 216.58 g/mol
• CAS RN: 59237-53-5

Description

Methyl 6-chloro-5-nitronicotinate, also known as Methyl 6-chloro-5-nitropyridine-3-carboxylate or 2-Chloro-5-(methoxycarbonyl)-3-nitropyridine, is a chemical compound with the molecular formula C7H5ClN2O4. It is used as a building block for the synthesis of various pharmaceutical compounds, such as anticoccidial agents.

Synthesis Analysis

The synthesis of Methyl 6-chloro-5-nitronicotinate involves the use of thionyl chloride in N,N-dimethyl-formamide under reflux conditions, followed by the addition of methanol at 0-20°C. Another method involves the use of β-hydroxy-S-nitronicotinic acid in SOCl2, heated at reflux for 8 hours, followed by the addition of CH2Cl2 and MeOH.

Molecular Structure Analysis

The molecular weight of Methyl 6-chloro-5-nitronicotinate is 216.58. Its InChI code is 1S/C7H5ClN2O4/c1-14-7(11)4-2-5(10(12)13)6(8)9-3-4/h2-3H,1H3.

Physical And Chemical Properties Analysis

Methyl 6-chloro-5-nitronicotinate is a solid powder. It has a density of 1.5±0.1 g/cm3, a boiling point of 317.8±37.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.7 mmHg at 25°C. It has a molar refractivity of 47.6±0.3 cm3, a polar surface area of 85 Å2, and a molar volume of 144.3±3.0 cm3.

Scientific Research Applications

Pharmaceutical Synthesis

• Methyl 6-chloro-5-nitronicotinate serves as a valuable building block for synthesizing pharmaceutical compounds. Researchers use it to create novel drugs and therapeutic agents. .

Safety And Hazards

Methyl 6-chloro-5-nitronicotinate is classified as a skin irritant (Category 2), eye irritant (Category 2), and may cause respiratory irritation (Category 3). It is recommended to avoid dust formation, breathing mist, gas, or vapors, and contact with skin and eyes. Use of personal protective equipment, including chemical impermeable gloves, is advised.

Synthesis routes and methods I

Procedure details

DMF (0.15 eq) was added to a solution of 6-hydroxy-5-nitronicotinic acid (1 eq) in SOCl2 (4.7 eq). The mixture was heated at reflux for 8 h then concentrated in vacuo. The residue was taken up in CH2Cl2, cooled to −40° C., and MeOH (1.4 eq) added while maintaining the internal temperature below −30° C. Aqueous NaHCO3 (1 eq) was added and the mixture allowed to warm to room temperature. The organic phase was separated and concentrated in vacuo. The crude residue was crystallized from EtOH to give methyl 6-chloro-5-nitronicotinate (90% yield)

Synthesis routes and methods II

Procedure details

(Trimethylsilyl)diazomethane (8.25 mL of a 2.00 M solution in hexanes, 16.5 mmol) was added in three portions to a stirred solution of 6-chloro-5-nitronicotinic acid (1.00 g, 4.95 mmol) in methanol (12.0 mL) and DCM (24.0 mL) at 0° C. The reaction mixture was quenched with TPA and concentrated in vacuo to afford the title compound i-2a. m/z (ES) 217 (MH)+. 1H NMR (500 MHz, CDCl3): δ 9.20 (d, 1H, J=2.1 Hz), 8.79 (d, 1H, J=2.1 Hz), 4.05 (s, 3H).